Cas no 1805149-03-4 (4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid)

• Product Name: 4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid
• CAS No: 1805149-03-4
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4854592
• Update Time: 2025-05-19

4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid

• Inchi： 1S/C8H7F2IN2O2/c9-8(10)7-3(1-6(14)15)4(12)2-5(11)13-7/h2,8H,1H2,(H2,12,13)(H,14,15)
• InChI Key： PMBDPAIBBQCLME-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CC(=O)O)C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid

Professional Introduction to 4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic Acid (CAS No. 1805149-03-4)

4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid, identified by its CAS number 1805149-03-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, and an iodine atom, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>4-amino group in the molecular structure of 4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid serves as a versatile functional handle for further chemical modifications. This amino group can participate in various reactions such as nucleophilic substitution, condensation reactions, and coupling reactions, which are essential for constructing more complex molecular architectures. The< strong>difluoromethyl substituent at the 2-position of the pyridine ring introduces electron-withdrawing effects and enhances the metabolic stability of the compound. This feature is particularly important in drug design, as it can influence the pharmacokinetic properties of the final therapeutic agent.

The< strong>6-iodopyridine moiety in the compound is another critical feature that contributes to its synthetic utility. The iodine atom can act as a leaving group in cross-coupling reactions such as Suzuki-Miyaura coupling, Stille coupling, and Sonogashira coupling. These reactions are fundamental in constructing biaryl structures, which are common motifs in many pharmaceuticals. Additionally, the< strong>3-acetic acid moiety provides a carboxylic acid functional group that can be further modified through esterification, amidation, or other carboxylic acid transformations. These modifications are crucial for optimizing the solubility, bioavailability, and overall pharmacological activity of the compound.

In recent years, 4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid has garnered attention in academic research due to its potential applications in medicinal chemistry. Several studies have demonstrated its utility as a building block for developing novel therapeutic agents. For instance, researchers have explored its use in synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of the amino group, difluoromethyl substituent, and iodine atom provides multiple opportunities for designing molecules with enhanced binding affinity and selectivity towards target enzymes.

One notable application of this compound is in the development of tyrosine kinase inhibitors (TKIs). Tyrosine kinases play a pivotal role in signal transduction pathways that regulate cell growth and differentiation. Inhibiting these kinases has been proven effective in treating cancers such as leukemia and melanoma. The structural features of 4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid make it an ideal candidate for designing TKIs with improved pharmacokinetic profiles. By leveraging its reactive sites, chemists can develop molecules that selectively target specific tyrosine kinases while minimizing off-target effects.

Another area where this compound has shown promise is in the development of antiviral agents. The ability to introduce various functional groups into its structure allows for the creation of molecules that can interfere with viral replication cycles. For example, researchers have investigated its use in designing inhibitors targeting viral proteases and polymerases. The< strong>difluoromethyl group can enhance the metabolic stability of antiviral drugs, which is crucial for achieving prolonged therapeutic effects. Furthermore, the< strong>6-iodopyridine moiety facilitates further derivatization through cross-coupling reactions, enabling the construction of complex antiviral scaffolds.

The< strong>3-acetic acid group also plays a significant role in modulating the pharmacological properties of derivatives derived from 4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid. By converting this carboxylic acid into esters or amides, researchers can improve solubility and bioavailability while maintaining potent biological activity. These modifications are essential for developing drugs that can be effectively administered orally or through other non-invasive routes.

In conclusion, 4-Amino-2-(difluoromethyl)-6-iodopyridine-3-acetic acid (CAS No. 1805149-03-4) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications that can lead to novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to remain a valuable tool in synthetic chemistry and medicinal chemistry efforts aimed at addressing unmet medical needs.